Chrysophenine

• Molecular Formula: C30H27N4Na2O8S2+
• Molecular Weight: 681.7 g/mol
• InChI: InChI=1S/C30H28N4O8S2.2Na/c1-3-41-27-15-11-23(12-16-27)31-33-25-9-7-21(29(19-25)43(35,36)37)5-6-22-8-10-26(20-30(22)44(38,39)40)34-32-24-13-17-28(18-14-24)42-4-2;;/h5-20H,3-4H2,1-2H3,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-1/b6-5+,33-31?,34-32?
• InChIKey: YQMJDPHTMKUEHG-ZNBXPSQRSA-M

Chrysophenine Product Profile

Chrysophenine (C.I. Direct Yellow 12, CAS 2870-32-8) is a water-soluble disazo stilbene dye with molecular formula C30H26N4Na2O8S2 and molecular weight 680.66 g·mol⁻¹ [1]. Also known as Chrysophenine G, Direct Yellow GX, or Direct Brilliant Yellow 4R, it appears as an orange to deep yellow uniform powder with a characteristic melting point of 174°C . As a direct dye, it exhibits substantive affinity for cellulosic fibers without requiring mordants. The compound's unique thermoreversible gelation behavior—forming a frozen gel in 2% aqueous solution below 15°C—distinguishes it from most direct yellow dyes and influences both storage and application handling [2].

Direct affinity for cellulose supports exhaust dyeing and continuous paper processing.

Thermoreversible gelation below 15°C (2% aq.) — review storage and dosing protocols.

Well-characterized model diazo dye for advanced oxidation process (AOP) research.

• [1] Wikipedia. Chrysophenine. Accessed 2026. Direct Yellow 12, C.I. 24895, CAS 2870-32-8, C30H26N4Na2O8S2, MW 680.66 g·mol⁻¹. View Source
• [2] ChemicalBook. 2870-32-8 (Direct Yellow 12). 2% dye aqueous solution forms frozen gel below 15°C. View Source

Chrysophenine Substitution Risks

Direct yellow dyes within the same C.I. classification can exhibit markedly different substantivity profiles, shade characteristics, and fastness properties that directly impact production economics and product quality [1]. Chrysophenine demonstrates maximum dye affinity at 40°C—a distinctive thermal profile that mandates specific cooling protocols during exhaust dyeing to achieve full bath exhaustion [2]. Generic substitution with Direct Yellow 11 (reddish-yellow) or Direct Yellow 86 (greenish-yellow) alters final shade perception and may require complete reformulation of dye recipes and process parameters [3]. Furthermore, Chrysophenine's ethoxylated stilbene structure confers alkaline stability not present in non-ethylated analogs, directly affecting compatibility with bleaching sequences and alkaline finishing treatments [4].

Chrysophenine (DY12)

Direct Yellow 11

Direct Yellow 86

Golden-yellow shade

Reddish-yellow — alters final color perception

Greenish-yellow — requires recipe reformulation

Peak affinity at 40°C

Thermal profile differs; cooling protocol may not transfer

Different exhaustion kinetics under standard conditions

Alkaline-stable (ethylated)

Alkaline stability context may differ; verify before bleaching sequences

Structural analog may not withstand alkaline finishing

• [1] Textile Industry. Properties, Types, Chemical constitution, Mechanism of Direct Dyes. Direct dyes with similar structures can have widely varying fastness and dyeing performance. View Source
• [2] Emperor Chem. Direct Yellow 12 Technical Data Sheet. Maximum affinity at 40°C; dyeing stage requires natural cooling to 40°C for optimal exhaustion. View Source
• [3] Tianjin Uniwin Chemical. Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. DY11 (reddish-yellow), DY12 (golden yellow), DY86 (greenish-yellow). View Source
• [4] Toor AP et al. Dyes and Pigments. 2006;68(1):53-60. DY12 stable towards alkalies due to being an ethylated product. View Source

Chrysophenine Performance Evidence

Low-Temperature Dyeing Affinity

Chrysophenine exhibits a characteristic affinity maximum at 40°C on cellulose fibers, a thermal optimum lower than many direct dyes that typically require sustained elevated temperatures for full exhaustion [1]. This enables an energy-saving cooling-phase exhaustion protocol where the dyebath temperature is allowed to naturally decrease to 40°C during the final dyeing stage, achieving higher final dye uptake than would be possible with isothermal processing [1]. In contrast, Direct Orange 26 requires slow heating and careful salt addition to control uneven dyeing due to poor transferability, with no comparable cooling-exhaustion advantage [2].

Low-Temp Affinity

Class-level inference

Peak affinity at 40°C

Supports energy-efficient cooling-exhaustion protocol.

Direct Orange 26 lacks comparable low-temp optimum.

Evidence Dimension	Optimal dyeing temperature for maximum affinity on cellulosic fibers
Target Compound Data	40°C (maximum affinity temperature)
Comparator Or Baseline	Direct Orange 26: requires slow heating with salt control; no defined low-temperature optimum
Quantified Difference	Chrysophenine achieves peak affinity at 40°C enabling energy-efficient cooling exhaustion protocol
Conditions	Cotton and viscose fiber exhaust dyeing; dyebath naturally cooled from initial temperature to 40°C

Why This Matters

The 40°C affinity peak reduces energy consumption and shortens cycle time compared to dyes requiring sustained high-temperature processing, directly lowering production costs per batch.

• [1] Emperor Chem. Direct Yellow 12 Technical Data Sheet. High dyeing rate; after dyeing appropriate natural cooling to 40°C facilitates dye exhaustion. Maximum affinity at 40°C. View Source
• [2] Emperor Chem. Direct Orange 26 Technical Data. Poor transferability, sensitive to salt; requires slow heating for uniform color. View Source

Solubility vs. Direct Orange 26

Chrysophenine demonstrates a solubility of 30 g/L in water at 80°C [1], which is three-fold higher than the 10 g/L solubility reported for Direct Orange 26 under identical temperature conditions [2]. This elevated solubility reduces the risk of dye aggregation and filter blockage in continuous paper dyeing systems where high liquor concentrations and rapid processing speeds are essential. The high solubility also facilitates preparation of concentrated stock solutions for automated metering systems.

Water Solubility

Cross-study comparable

30 g/L vs 10 g/L (80°C)

Higher solubility supports continuous paper dyeing.

Direct Orange 26: 10 g/L under identical conditions.

Evidence Dimension	Water solubility at 80°C
Target Compound Data	30 g/L
Comparator Or Baseline	Direct Orange 26: 10 g/L
Quantified Difference	3× higher solubility (30 vs. 10 g/L)
Conditions	Water at 80°C

Why This Matters

Three-fold higher solubility enables more efficient continuous paper dyeing operations, reduces downtime from precipitation-related clogging, and supports higher color strength formulations.

• [1] Made-in-China / Emperor Chemical. Direct Dyes Yellow 12. Solubility in water: 30 g/L (80°C). View Source
• [2] Chinanetsun. Direct Orange 26 (C.I. 29150). Solubility at 80°C: 10 g/L. View Source

Photocatalytic Degradation Efficiency

Chrysophenine undergoes complete decolorization within 1.5 hours and achieves 94% chemical oxygen demand (COD) reduction within 2.5 hours under optimized UV/TiO₂ photocatalytic conditions [1]. This degradation efficiency profile is quantitatively defined, enabling process engineers to estimate treatment capacity requirements and residence time for wastewater containing Chrysophenine. The study established pseudo-first-order kinetics following the Langmuir-Hinshelwood model, providing a predictive framework for scaling treatment systems [1].

COD Reduction

Head-to-head comparison

94% in 2.5 h; complete decolorization in 1.5 h

Established kinetics support wastewater treatment design.

UV/TiO₂ system; Langmuir-Hinshelwood model fit.

Evidence Dimension	Photocatalytic degradation efficiency (COD reduction) and complete decolorization time
Target Compound Data	94% COD reduction in 2.5 h; complete decolorization in 1.5 h
Comparator Or Baseline	Untreated control (baseline COD)
Quantified Difference	94% reduction from initial COD; 100% decolorization achieved
Conditions	UV/TiO₂ photocatalytic system, shallow pond slurry reactor, optimized pH and catalyst loading

Why This Matters

Quantified degradation kinetics support wastewater treatment system design and regulatory compliance planning, providing predictable removal timelines for environmental discharge permits.

• [1] Toor AP, Verma A, Jotshi CK, Bajpai PK, Singh V. Photocatalytic degradation of Direct Yellow 12 dye using UV/TiO2 in a shallow pond slurry reactor. Dyes and Pigments. 2006;68(1):53-60. View Source

Color Fastness Properties

Chrysophenine exhibits a light fastness rating of Grade 2 at 2% dyeing depth [1], with accompanying washing fastness of Grade 2-3, dry rubbing fastness of Grade 4, and wet rubbing fastness of Grade 3 [1]. For context, Direct Yellow 86 offers improved light and wash fastness compared to both Direct Yellow 11 and 12, making it preferred for export textiles requiring sunlight exposure durability [2]. This fastness profile positions Chrysophenine as appropriate for applications where moderate light exposure is anticipated—such as interior knitwear, packaging paper, and tissue products—rather than outdoor textiles requiring Grade 4+ light fastness.

Color Fastness

Class-level inference

Light Grade 2, Dry Rub Grade 4 (2% depth)

Suits interior/low-light applications with cost sensitivity.

Direct Yellow 86 offers improved light fastness.

Evidence Dimension	Light fastness (ISO/AATCC scale 1-8)
Target Compound Data	Grade 2 at 2% dyeing depth
Comparator Or Baseline	Direct Yellow 86: higher light fastness than DY12
Quantified Difference	DY86 > DY12 (light fastness); qualitative grade difference
Conditions	2% dyeing depth on cellulosic substrate; standard light fastness testing

Why This Matters

Fastness data enables appropriate application selection: Chrysophenine suits interior/low-light applications with cost sensitivity; DY86 warranted where light fastness is a critical-to-quality parameter.

• [1] Emperor Chem. Direct Yellow 12 Technical Data Sheet. Light fastness 2, washing fastness 2-3, dry rubbing 4, wet rubbing 3 at 2% dyeing depth. View Source
• [2] Tianjin Uniwin Chemical. Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. DY86 offers better fastness than DY11/DY12, suitable for export garments. View Source

Biosorption on Ulva lactuca

Under optimized conditions at pH 7.0, dried Ulva lactuca (green algae) biomass achieves a maximum adsorption capacity of approximately 80 g of Chrysophenine per kilogram of dry biosorbent [1]. The adsorption kinetics followed a pseudo-second-order model with correlation coefficient R² = 1, and the equilibrium isotherm conformed to the Freundlich model with correlation coefficient of 0.99 [1]. This provides a quantitative benchmark for evaluating biosorption as an alternative treatment method for Chrysophenine-containing effluents compared to conventional activated carbon or membrane filtration approaches.

Biosorption Capacity

Supporting evidence

80 g dye / kg dry Ulva lactuca

Supports evaluation of green remediation alternatives.

pH 7.0; pseudo-second-order kinetics (R²=1).

Evidence Dimension	Maximum adsorption capacity on biosorbent
Target Compound Data	80 g Chrysophenine / kg dry Ulva lactuca
Comparator Or Baseline	None (absolute capacity determination)
Quantified Difference	N/A (absolute measurement)
Conditions	pH 7.0, room temperature, Freundlich isotherm model fit (R²=0.99), pseudo-second-order kinetics (R²=1)

Why This Matters

Quantified biosorption capacity supports evaluation of low-cost biological treatment alternatives for facilities seeking to reduce chemical and energy inputs in wastewater remediation.

• [1] El Nemr A, Abdelwahab O, Khaled A, El Sikaily A. Removal of Chrysophenine dye (DY-12) from aqueous solution using dried Ulva lactuca. National Institute of Oceanography and Fisheries, Egypt. View Source

Chrysophenine Applications

Continuous Paper Dyeing

Chrysophenine is the preferred direct yellow for continuous paper dyeing operations due to its high water solubility of 30 g/L at 80°C [1], which minimizes precipitation and filter clogging in high-speed paper machines. Its clean golden-yellow shade produces premium visual appearance in tissue, packaging, and printing paper grades [2]. The compound's rapid dyeing kinetics and high exhaustion at moderate temperatures align with the short residence times characteristic of continuous paper coloration processes [1].

Cotton and Viscose Dyeing

Chrysophenine is extensively applied to cotton knitwear, fleece fabrics, and blankets where its excellent leveling and migration properties ensure uniform coloration across fabric surfaces [1]. The dye demonstrates high exhaustion rates and specific affinity maximum at 40°C, enabling an energy-efficient cooling exhaustion protocol [2]. Additionally, Chrysophenine provides effective coverage of dead cotton fibers and uneven viscose quality—a critical performance attribute for knitwear where fiber irregularities could otherwise produce visible dyeing defects [3].

Photocatalytic Degradation Research

Chrysophenine serves as a well-characterized model diazo dye in advanced oxidation process (AOP) research, with quantitatively established degradation kinetics under UV/TiO₂ photocatalysis achieving 94% COD reduction in 2.5 hours and complete decolorization in 1.5 hours under optimized conditions [1]. The pseudo-first-order Langmuir-Hinshelwood kinetic model parameters have been experimentally determined, providing researchers with a validated benchmark for evaluating novel photocatalysts, reactor designs, and treatment process optimizations [1].

Leather and Biological Staining

Chrysophenine is suitable for leather coloration and biological staining applications where the fastness profile—light fastness Grade 2, dry rubbing fastness Grade 4, wet rubbing fastness Grade 3 at 2% dyeing depth [1]—meets product requirements. For leather goods with limited sunlight exposure, this performance level is adequate and economically favorable compared to higher-fastness alternatives. In biological staining, the compound's defined extinction coefficient (ε ≥ 29,000 at λmax 389-401 nm in water at 0.02 g/L [2]) supports reproducible spectrophotometric quantification in laboratory protocols.

Application

Selection Property

Validation Focus

Continuous Paper Dyeing

High solubility and rapid exhaustion

Filter compatibility in high-concentration stocks

Cotton/Viscose Exhaust Dyeing

Cooling-exhaustion protocol at 40°C

Bath exhaustion rates and dead-cotton coverage

AOP/Photocatalysis Research

Established Langmuir-Hinshelwood kinetics

Benchmarked COD reduction for reactor design

Leather & Biological Staining

Defined extinction coefficient & fastness

Lightfastness validation for interior-grade goods

• [1] Emperor Chem. Direct Yellow 12 Technical Data Sheet. Solubility 30 g/L (80°C); light fastness 2; rubbing fastness dry 4, wet 3. View Source
• [2] Tianjin Uniwin Chemical. Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. DY12 first choice for paper industry; golden yellow shade. View Source
• [3] Chemsrc. Direct Yellow 12. High exhaustion; covers dead cotton and uneven viscose; used for knitwear, fleece, blankets. View Source
• [4] Toor AP et al. Dyes and Pigments. 2006;68(1):53-60. 94% COD reduction in 2.5 h; complete decolorization in 1.5 h under UV/TiO₂. View Source
• [5] Aladdin Scientific / BioCompare. Chrysophenine. λmax 389 nm; ε ≥ 29,000 at 389-401 nm in water at 0.02 g/L. View Source